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Compound of Interest

Compound Name:
1,3-Dibromo-2,4-

dimethoxybenzene

Cat. No.: B1354283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibromo-2,4-
dimethoxybenzene, a key intermediate in organic synthesis. The document details its core

physicochemical properties, presents a representative synthetic protocol, and discusses its

applications in research and pharmaceutical development.

Physicochemical Data
1,3-Dibromo-2,4-dimethoxybenzene is a brominated aromatic compound. Its molecular

structure, featuring two bromine atoms and two methoxy groups on a benzene ring, makes it a

versatile building block in medicinal chemistry and materials science. The bromine atoms serve

as reactive sites for various cross-coupling reactions, enabling the construction of complex

molecular architectures.

The quantitative properties of 1,3-Dibromo-2,4-dimethoxybenzene and its isomers, which

share the same molecular formula and weight, are summarized below for comparative analysis.
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Property Value Reference Compound

Molecular Formula C₈H₈Br₂O₂
1,3-Dibromo-2,4-

dimethoxybenzene

Molecular Weight 295.96 g/mol
1,3-Dibromo-2,4-

dimethoxybenzene[1][2][3]

Monoisotopic Mass 293.88910 Da
2,3-Dibromo-1,4-

dimethoxybenzene[2]

Alternate Names
1,3-Dibromo-2,4-dimethoxy-

benzene
N/A[1]

Note: Physicochemical data for specific isomers can vary. The data provided for isomers

serves as a reference for compounds with the same molecular formula.

Synthesis and Experimental Protocols
The synthesis of dibrominated dimethoxybenzene compounds is typically achieved through the

electrophilic bromination of a dimethoxybenzene precursor. The following is a generalized

experimental protocol adapted from established methodologies for similar compounds, such as

the solventless dibromination of 1,4-dimethoxybenzene.[4]

Objective: To synthesize a dibromo-dimethoxybenzene derivative via electrophilic substitution.

Materials:

Dimethoxybenzene precursor (1.0 eq)

Brominating agent (e.g., N-Bromosuccinimide (NBS), or Sodium Bromide with an oxidizing

agent like Oxone) (2.0-2.2 eq)

Solvent (e.g., Acetonitrile, or solvent-free conditions)

Deionized Water

Sodium thiosulfate solution (aqueous)
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Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane)

Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Experimental Procedure:

Reaction Setup: To a round-bottom flask, add the dimethoxybenzene precursor and the

chosen solvent (if not a solventless reaction).

Reagent Addition: Slowly add the brominating agent to the mixture at a controlled

temperature (e.g., 0 °C to room temperature). The reaction should be stirred vigorously.

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC)

until the starting material is consumed.[5][6]

Work-up and Quenching: Upon completion, cool the reaction mixture and quench any excess

bromine by adding an aqueous solution of sodium thiosulfate.

Extraction: Dilute the mixture with water and extract the product into an organic solvent like

ethyl acetate.[7] Wash the combined organic layers sequentially with water and brine.[5][6]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to yield the crude product.[6]

Purification: Purify the crude product by column chromatography on silica gel, typically using

a non-polar eluent system such as a gradient of hexane and ethyl acetate.[5][7]

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[5]

Synthetic Workflow Visualization
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The logical flow for the synthesis, purification, and analysis of 1,3-Dibromo-2,4-
dimethoxybenzene is illustrated in the diagram below.

Starting Materials

Process Final Product & Analysis
1,3-Dimethoxybenzene

Electrophilic
Bromination

Brominating Agent
(e.g., NaBr + Oxone)

Aqueous Work-up
(Quenching & Extraction)

Reaction Mixture Purification
(Column Chromatography)

Crude Product 1,3-Dibromo-2,4-
dimethoxybenzene

Purified Product Characterization
(NMR, MS)

Click to download full resolution via product page

General workflow for the synthesis and purification of 1,3-Dibromo-2,4-dimethoxybenzene.

Applications in Research and Drug Development
1,3-Dibromo-2,4-dimethoxybenzene and related brominated aromatics are valuable

intermediates in organic synthesis, particularly within the pharmaceutical sector.[8] Their utility

stems from the presence of bromine atoms, which act as versatile functional handles for

forming new carbon-carbon and carbon-heteroatom bonds.

Cross-Coupling Reactions: These compounds are ideal substrates for various palladium-

catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Sonogashira

couplings.[8][9] These reactions are fundamental in modern drug discovery for assembling

the complex molecular scaffolds of potential therapeutic agents, such as anticancer drugs.

Synthesis of Bioactive Molecules: As a structural building block, this intermediate enables

chemists to introduce specific functionalities into target molecules, thereby tailoring their

pharmacological properties.[8] The dimethoxybenzene core is a feature in numerous natural

products and bioactive compounds.

Fragment-Based Drug Design: The molecule can serve as a chemical fragment in fragment-

based screening and lead optimization, where its structural and electronic properties can be

leveraged to fine-tune interactions with biological targets.

In summary, 1,3-Dibromo-2,4-dimethoxybenzene is a key chemical intermediate whose

precise molecular weight and reactive functional groups make it a valuable tool for researchers

and scientists engaged in the synthesis of novel organic compounds for pharmaceutical and

materials science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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